Cas no 31881-86-4 (2-(2-bromo-4-methylphenyl)acetic acid)
31881-86-4 structure
Product Name:2-(2-bromo-4-methylphenyl)acetic acid
CAS No:31881-86-4
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD18392220
CID:1453088
PubChem ID:69609069
Update Time:2025-04-20
2-(2-bromo-4-methylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Methyl (2-bromo-4-methylphenyl)acetate
- 2-(2-Bromo-4-methylphenyl)acetic acid
- 2-(2-bromo-4-methylphenyl)aceticacid
- ZH0017
- 31881-86-4
- D87833
- Z1269232519
- SCHEMBL5925073
- AKOS017552632
- EN300-246606
- (2-bromo-4-methylphenyl)acetic acid
- 2-(2-bromo-4-methylphenyl)acetic acid
-
- MDL: MFCD18392220
- Inchi: 1S/C9H9BrO2/c1-6-2-3-7(5-9(11)12)8(10)4-6/h2-4H,5H2,1H3,(H,11,12)
- InChI Key: VENUNMMLXJLOCO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1CC(=O)O
Computed Properties
- Exact Mass: 227.97859g/mol
- Monoisotopic Mass: 227.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
2-(2-bromo-4-methylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-246606-0.05g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.05g |
$114.0 | 2024-06-19 | |
| Enamine | EN300-246606-0.1g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.1g |
$170.0 | 2024-06-19 | |
| Enamine | EN300-246606-0.25g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.25g |
$244.0 | 2024-06-19 | |
| Enamine | EN300-246606-0.5g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.5g |
$383.0 | 2024-06-19 | |
| Enamine | EN300-246606-1.0g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 1.0g |
$491.0 | 2024-06-19 | |
| Enamine | EN300-246606-2.5g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 2.5g |
$965.0 | 2024-06-19 | |
| Enamine | EN300-246606-5.0g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 5.0g |
$1427.0 | 2024-06-19 | |
| Enamine | EN300-246606-10.0g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 10.0g |
$2117.0 | 2024-06-19 | |
| Enamine | EN300-246606-1g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 1g |
$491.0 | 2023-09-15 | |
| Enamine | EN300-246606-5g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 5g |
$1427.0 | 2023-09-15 |
2-(2-bromo-4-methylphenyl)acetic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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